Cas no 90018-14-7 (Pyridinium, 1-(3-cyanophenyl)-2,4,6-trimethyl-, perchlorate)

• Product Name: Pyridinium, 1-(3-cyanophenyl)-2,4,6-trimethyl-, perchlorate
• CAS No: 90018-14-7
• MF: C₁₅H₁₅ClN₂O₄
• MW: 322.743602991104
• CID: 796305
• PubChem ID: 13201772
• Update Time: 2025-04-19

Pyridinium, 1-(3-cyanophenyl)-2,4,6-trimethyl-, perchlorate Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-(3-cyanophenyl)-2,4,6-trimethyl-, perchlorate
• 3-(2,4,6-trimethylpyridin-1-ium-1-yl)benzonitrile,perchlorate
• 90018-14-7
• DTXSID70527017
• 1-(3-Cyanophenyl)-2,4,6-trimethylpyridin-1-ium perchlorate

• Inchi： 1S/C15H15N2.ClO4/c1-11-7-12(2)17(13(3)8-11)15-6-4-5-14(9-15)10-16;2-1(3,4)5/h4-9H,1-3H3;/q+1;-1
• InChI Key： RWQBPZWUKCLYAW-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].[N+]1(C2C=CC=C(C#N)C=2)C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 322.0720347g/mol
• Monoisotopic Mass: 322.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 387
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų